Cas no 1361924-99-3 (3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid)

• Product Name: 3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid
• CAS No: 1361924-99-3
• MF: C₁₅H₉Cl₂FO₂
• MW: 311.135165929794
• CID: 4993897
• Update Time: 2025-06-08

3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid

• Inchi： 1S/C15H9Cl2FO2/c16-10-6-9(7-11(17)8-10)12-2-1-3-14(18)13(12)4-5-15(19)20/h1-8H,(H,19,20)/b5-4+
• InChI Key： LSCTYGKLRSLOLV-SNAWJCMRSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1/C=C/C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid

Comprehensive Overview of 3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid (CAS No. 1361924-99-3)

3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid (CAS No. 1361924-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated biphenyl derivative exhibits unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₅H₉Cl₂FO₂, highlights the presence of dichloro and fluoro substituents, which are critical for modulating electronic and steric effects in drug design.

The compound's acrylic acid moiety further enhances its reactivity, enabling applications in cross-coupling reactions and polymer chemistry. Researchers have explored its potential in developing antimicrobial agents and herbicides, aligning with the growing demand for sustainable agrochemicals. Recent studies also suggest its utility in fluorescence labeling, a technique widely used in biomedical imaging.

From a synthetic perspective, 1361924-99-3 is often prepared via Suzuki-Miyaura coupling, a palladium-catalyzed reaction that ensures high yield and selectivity. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a key focus in modern pharmacokinetics. The compound's stability under physiological conditions has also sparked interest in prodrug development.

Environmental considerations are paramount in today's research landscape. 3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid has been evaluated for its biodegradability and eco-toxicity, with preliminary data indicating moderate persistence in aqueous systems. This aligns with the green chemistry movement, which emphasizes minimizing hazardous byproducts.

In the context of AI-driven drug discovery, this compound's structural features are frequently analyzed using machine learning algorithms to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Such computational approaches accelerate the identification of promising candidates for precision medicine.

Industrial-scale production of CAS 1361924-99-3 requires stringent quality control measures, including HPLC purity analysis and residual solvent testing. Regulatory compliance with REACH and FDA guidelines ensures its safe use in commercial applications. The compound's patent landscape reveals active filings in crop protection and oncological therapeutics, reflecting its multidisciplinary relevance.

Future research directions may explore its synergistic effects with nanoparticle carriers or its role in photodynamic therapy. As the scientific community prioritizes molecular diversity, 3-(3',5'-Dichloro-3-fluoro-biphenyl-2-yl)-acrylic acid remains a compelling subject for innovation at the intersection of chemistry and biology.